Acid Blue 168

Specification

• CAS No.: 12219-24-8
• Molecular Formula: C20H15CuN5O5S
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Basic Identification Parameters

Acid Blue 168 is classified as an acid dye with defined chemical identity parameters. The compound is characterized by the following identification markers:

• Color Index Number: Acid Blue 168

• Chemical Abstracts Service (CAS) Number: 12219-24-8

• Chemical Formula: C20H15CuN5O5S

• Molecular Weight: 500.98 g/mol

• Classification: Formazan Class

The dye is a copper complex compound, which contributes to its distinctive color characteristics and application properties. The molecular structure includes copper complexation with nitrogen groups, which is typical of formazan-class dyes, providing increased stability and unique dyeing properties.

Physical Appearance and Properties

Acid Blue 168 presents as a blue to blue-gray powder with specific solubility characteristics. The compound demonstrates distinctive behavior in various chemical environments, which is important for its application methodology:

• Appearance: Blue to blue-gray powder

• Water Solubility: Soluble, with some suspended dye exhalation (improved with sodium phosphate addition)

• Moisture Content: ≤5%

• Tinting Strength: 150±3%

• Insolubility in Water: ≤1%

• Residues on Sieve (100 mesh): ≤2%

The reactivity in different chemical environments provides important insights into the dye's behavior during application:

• In concentrated sulfuric acid: Appears red, dilutes to a shallow orange solution

• In concentrated hydrochloric acid: No immediate change, dilutes to a red-light blue with precipitation

• In nitric acid: Degradation occurs

• In sodium hydroxide: No change in concentrated solution, dilutes to light red-blue solution

Performance Characteristics and Fastness Properties

Colorfastness Properties

The dye demonstrates varying degrees of fastness across different conditions, making it suitable for specific applications where these properties are required. The comprehensive fastness data for Acid Blue 168 on wool fabric is presented in Table 1.

Table 1: Fastness Properties of Acid Blue 168 on Wool Fabric

Fastness Test	Rating (Scale: 1-5, where 5 is best)
Light Fastness	5-6 to 6-7
Soaping Fastness Fading	4-5 to 5
Soaping Fastness Staining	4-5
Water Logging Fastness Fading	3
Water Logging Fastness Staining	4-5
Perspiration Fastness Fading	3 to 3-4
Perspiration Fastness Staining	4-5 to 5
Dry Rubbing Fastness	3 to 5
Wet Rubbing Fastness	4-5
Crabbing Fading	1-2
Ironing Fastness Fading	4
Oxygen Bleaching Fading	5
Oxygen Bleaching Staining	5
Fastness to Seawater	5
Washing (60°C×30)	4
Sublimation (180°C×30)	5

Chemical Resistance Properties

Acid Blue 168 shows varying resistance to different chemical environments, which is crucial information for its application under specific processing conditions:

Table 2: Chemical Resistance Properties of Acid Blue 168

Chemical Agent	Fastness Rating
Acetic Acid	2
Sulfuric Acid	4
Sodium Carbonate	2

These chemical resistance properties have significant implications for dyeing procedures and the stability of the colored products under various cleaning and usage conditions.

Industrial Applications

Textile Dyeing Applications

Acid Blue 168 exhibits versatility across multiple textile substrates with specific performance characteristics:

The dye is primarily employed for coloring various textile materials including:

• Wool and wool blends

• Silk and tussah silk

• Polyvinyl alcohol fibers

• Polyamide (nylon) fibers

• Vinylon fabrics

• Viscose blends and wool/rayon blended fabrics

When used in multi-fiber dyeing processes, Acid Blue 168 demonstrates differential affinity for various fibers, which can be strategically utilized in mixed-fabric dyeing:

• Nylon: Darker coloration

• Silk: Slightly lighter coloration

• Diacetate fiber: Moderate staining

• Cotton: Slight staining

• Viscose and polyester: Minimal to no staining

The dye can be effectively used in both dyeing and printing processes for these substrates, providing flexibility in textile coloration applications.

Leather Dyeing Applications

Beyond textile applications, Acid Blue 168 finds significant use in leather coloration processes. The dye's properties make it suitable for dyeing various types of leather products, contributing to its industrial versatility.

Compatibility with Other Dyes

Acid Blue 168 demonstrates compatibility with other dyes in the same class, enabling color mixing for expanded shade ranges. It can be effectively combined with neutral dark yellow GL and neutral green GL for creating custom colors and shades in dyeing applications.

Manufacturing Process

Synthesis Pathway

The production of Acid Blue 168 follows a multi-step synthetic pathway involving diazotization, coupling, and metal complexation:

• Raw Materials:

  • 2-aminophenol-4-sulfonamide

  • O-carboxydiphenylhydrazone

  • Copper sulfate

• Process Steps:

  • Diazotization of 2-aminophenol-4-sulfonamide

  • Coupling with O-carboxy diphenylhydrazone

  • Complexation with copper sulfate

  • Filtration and drying to obtain the finished product

Alternatively, the synthesis can be described as involving 3-amino-4-hydroxybenzenesulfonamide for diazotization, coupling with 2-(benzylideneamino)benzoic acid, followed by copper complexation.

The copper complexation step is crucial for the development of the characteristic blue color and the enhancement of fastness properties that make this dye commercially valuable.

Comparative Analysis with Related Dyes

Differentiation from Other Acid Blue Dyes

While Acid Blue 168 belongs to the formazan class, other acid blue dyes may belong to different chemical classes with distinct properties. For example, Acid Blue 182 (CAS: 12219-26-0) is used as a pH indicator in analytical chemistry, changing from blue to red as pH decreases, and has a different molecular formula (C23H17N3Na2O9S2) and weight (589.5 g/mol).

Similarly, Acid Blue 25 is an anthraquinone-based dye used in textile industries, with different chemical properties and applications compared to Acid Blue 168.

These distinctions highlight the specificity of Acid Blue 168's properties and applications within the broader category of acid blue dyes.

Comparison with Reactive Blue Dyes

Reactive Blue 168 (CAS: 72847-57-5) represents a different class of dyes (reactive dyes) compared to Acid Blue 168. Reactive Blue 168 belongs to the azo class and appears as a blue powder with different application requirements and fastness properties.

This comparison emphasizes the importance of distinguishing between acid and reactive dyes, even when they share similar color index numbers, as their application methods and performance characteristics differ significantly.